1,1'-[[1,1'-Biphenyl]-4,4'-diylbis(methylene)]di(naphthalen-2-ol)

• CAS No.: 390401-83-9
• Molecular Formula: C34H26O2
• Molecular Weight: 466.6 g/mol
• IUPAC Name: 1-[[4-[4-[(2-hydroxynaphthalen-1-yl)methyl]phenyl]phenyl]methyl]naphthalen-2-ol
• InChI: InChI=1S/C34H26O2/c35-33-19-17-27-5-1-3-7-29(27)31(33)21-23-9-13-25(14-10-23)26-15-11-24(12-16-26)22-32-30-8-4-2-6-28(30)18-20-34(32)36/h1-20,35-36H,21-22H2
• InChI Key: ODKUQEINJBMFTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2CC3=CC=C(C=C3)C4=CC=C(C=C4)CC5=C(C=CC6=CC=CC=C65)O)O

Description

1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) is a complex organic compound characterized by its biphenyl and naphthalene moieties

Preparation Methods

The synthesis of 1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) involves multiple steps. One common method includes the diazo coupling of para-substituted benzaldehyde phenylhydrazones with [1,1’-biphenyl]-4,4’-bis(diazonium chloride). The resulting bis-formazans are then treated with formaldehyde in the presence of perchloric acid in dioxane to yield the desired compound . Industrial production methods may vary, but they typically involve similar reaction conditions to ensure high yields and purity.

Chemical Reactions Analysis

1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo electrophilic and nucleophilic substitution reactions, often facilitated by catalysts or specific reaction conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols or amines.

Scientific Research Applications

1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a ligand in coordination chemistry.

Biology: The compound’s structural properties make it useful in studying molecular interactions and biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role in drug development.

Industry: It is used in the production of advanced materials, such as polymers and electronic components.

Mechanism of Action

The mechanism of action of 1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological processes. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) can be compared with other similar compounds, such as:

1,1’-[Biphenyl-4,4’-diylbis(methylene)]bis(4,4’-bipyridinium) Dibromide: This compound shares a similar biphenyl structure but differs in its functional groups and applications.

1,1’-[(1-Methylethyl)imino]bis[3-(naphthalen-1-yloxy)propan-2-ol] Hydrochloride: Another structurally related compound with distinct biological activities and uses.

The uniqueness of 1,1’-[[1,1’-Biphenyl]-4,4’-diylbis(methylene)]di(naphthalen-2-ol) lies in its specific combination of biphenyl and naphthalene moieties, which confer unique chemical and physical properties.